![molecular formula C21H23N3O5 B255857 5-(3-ethoxy-4-hydroxyphenyl)-8,8-dimethyl-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-2,4,6(1H,3H,7H)-trione](/img/structure/B255857.png)
5-(3-ethoxy-4-hydroxyphenyl)-8,8-dimethyl-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-2,4,6(1H,3H,7H)-trione
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Overview
Description
5-(3-ethoxy-4-hydroxyphenyl)-8,8-dimethyl-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-2,4,6(1H,3H,7H)-trione, also known as THPQ, is a novel compound that has garnered attention in the scientific community due to its potential therapeutic applications. THPQ is a synthetic compound that belongs to the class of pyrimidoquinoline derivatives.
Mechanism of Action
The mechanism of action of 5-(3-ethoxy-4-hydroxyphenyl)-8,8-dimethyl-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-2,4,6(1H,3H,7H)-trione is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. This inhibition leads to the accumulation of DNA damage and ultimately cell death. This compound has also been shown to inhibit the NF-κB signaling pathway, which is involved in inflammation and immune response.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, reduce inflammation, and inhibit viral replication. This compound has also been shown to have antioxidant properties, which could potentially be beneficial in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of 5-(3-ethoxy-4-hydroxyphenyl)-8,8-dimethyl-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-2,4,6(1H,3H,7H)-trione is that it is a synthetic compound, which means that it can be easily synthesized in large quantities. This allows for more extensive studies to be conducted. However, one limitation of this compound is that its mechanism of action is not fully understood, which makes it difficult to design experiments that can specifically target its effects.
Future Directions
There are several future directions for 5-(3-ethoxy-4-hydroxyphenyl)-8,8-dimethyl-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-2,4,6(1H,3H,7H)-trione research. One direction is to further investigate its potential anticancer properties and to determine its efficacy against different types of cancer. Another direction is to study its effects on neurodegenerative diseases, such as Alzheimer's disease. Additionally, more research is needed to fully understand the mechanism of action of this compound and to develop more specific experiments that can target its effects.
Conclusion:
In conclusion, this compound is a novel compound that has shown potential therapeutic applications in the areas of cancer, viral infections, and inflammation. Its mechanism of action is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. This compound has several advantages and limitations for lab experiments, and there are several future directions for this compound research.
Synthesis Methods
The synthesis of 5-(3-ethoxy-4-hydroxyphenyl)-8,8-dimethyl-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-2,4,6(1H,3H,7H)-trione involves the reaction of 3-ethoxy-4-hydroxybenzaldehyde with dimethyl acetylenedicarboxylate in the presence of a catalyst. The product of this reaction is then treated with ammonium acetate, which leads to the formation of this compound. The yield of this synthesis method is reported to be around 60%.
Scientific Research Applications
5-(3-ethoxy-4-hydroxyphenyl)-8,8-dimethyl-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-2,4,6(1H,3H,7H)-trione has been studied extensively for its potential therapeutic applications. It has been shown to exhibit anticancer, antiviral, and anti-inflammatory properties. In one study, this compound was found to inhibit the growth of breast cancer cells by inducing apoptosis. Another study showed that this compound was effective against the herpes simplex virus by inhibiting viral replication. This compound has also been shown to reduce inflammation in a mouse model of rheumatoid arthritis.
properties
Molecular Formula |
C21H23N3O5 |
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Molecular Weight |
397.4 g/mol |
IUPAC Name |
5-(3-ethoxy-4-hydroxyphenyl)-8,8-dimethyl-5,7,9,10-tetrahydro-1H-pyrimido[4,5-b]quinoline-2,4,6-trione |
InChI |
InChI=1S/C21H23N3O5/c1-4-29-14-7-10(5-6-12(14)25)15-16-11(8-21(2,3)9-13(16)26)22-18-17(15)19(27)24-20(28)23-18/h5-7,15,25H,4,8-9H2,1-3H3,(H3,22,23,24,27,28) |
InChI Key |
QNPPHTAHFQCILK-UHFFFAOYSA-N |
SMILES |
CCOC1=C(C=CC(=C1)C2C3=C(CC(CC3=O)(C)C)NC4=C2C(=O)NC(=O)N4)O |
Canonical SMILES |
CCOC1=C(C=CC(=C1)C2C3=C(CC(CC3=O)(C)C)NC4=C2C(=O)NC(=O)N4)O |
Origin of Product |
United States |
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